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Compound of Interest

Compound Name:
4-(3-Methyl-4-

nitrophenyl)morpholine

Cat. No.: B1338930 Get Quote

Essential Safety and Handling Guide for 4-(3-
Methyl-4-nitrophenyl)morpholine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 4-(3-Methyl-4-
nitrophenyl)morpholine. The following procedures are based on available safety data for

structurally similar compounds, such as 4-(4-Nitrophenyl)morpholine and 3-Methyl-4-

nitrophenol, to ensure the safety of laboratory personnel.[1][2] It is imperative to consult the

specific Safety Data Sheet (SDS) for 4-(3-Methyl-4-nitrophenyl)morpholine if it becomes

available and to adhere to all local, state, and federal regulations.

Hazard Identification and Classification
Based on analogous compounds, 4-(3-Methyl-4-nitrophenyl)morpholine is anticipated to be

classified with the following hazards:
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Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Irritation Category 2
H319: Causes serious eye

irritation[1][2]

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[2]

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin[2]

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled[2]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation[1][2]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure.[3] The following

table outlines the required PPE for handling this chemical.
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles with a

snug fit or a face shield.[4]

To protect against chemical

splashes that can cause

serious eye irritation.[1][2][4]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[3] A

lab coat or chemical-resistant

apron.[5]

To prevent skin contact which

can cause irritation.[1][2]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[3] If ventilation is inadequate,

a NIOSH-approved respirator

with an organic vapor cartridge

and a particulate filter is

necessary.[4]

To avoid inhalation of dust or

vapors which may cause

respiratory irritation.[1][2]

Foot Protection
Closed-toe, chemical-resistant

shoes.[6]
To protect feet from spills.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation:

Ensure a certified chemical fume hood is operational and available.[3]

Verify that an eyewash station and safety shower are accessible and unobstructed.[2]

Don all required personal protective equipment as detailed in the table above.[3]

Have spill containment materials readily available.

2. Handling:
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Conduct all work with the solid or solutions of the compound within a certified chemical fume

hood to minimize inhalation exposure.[3]

Avoid generating dust.[2]

Wash hands thoroughly after handling the material, before breaks, and at the end of the

workday.[1]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[2]

Store the chemical in a cool, dry, and well-ventilated area in a tightly closed container, away

from incompatible materials such as strong oxidizing agents and strong bases.[1][2][7]

3. Emergency Procedures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water.[1]

[2] If skin irritation occurs, seek medical attention.[1][2] Remove contaminated clothing and

wash it before reuse.[1]

In case of eye contact: Rinse cautiously with water for several minutes.[1][2] Remove contact

lenses if present and easy to do.[1][2] Continue rinsing.[1][2] If eye irritation persists, get

medical advice/attention.[1][2]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[1][2]

Call a poison center or doctor if you feel unwell.[1][2]

If swallowed: Rinse mouth.[2] Call a poison center or doctor if you feel unwell.[2]

Spill Response: Evacuate the immediate area.[3] Ventilate the area if it is safe to do so.[3]

Wear appropriate PPE and contain the spill using inert absorbent material.[8] Collect the

spilled material in a suitable, labeled container for disposal.[1] Prevent the material from

entering drains or waterways.[9]

Disposal Plan
The disposal of 4-(3-Methyl-4-nitrophenyl)morpholine must be handled as hazardous waste

and in accordance with all local, state, and federal regulations.[1][10]
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1. Waste Identification and Containerization:

Characterize the waste as hazardous, likely with flammable, toxic, and irritant properties.[10]

Use only compatible, leak-proof, and clearly labeled containers for waste accumulation.[9]

[10] High-density polyethylene (HDPE) containers are a suitable option.[10]

The label should clearly state "Hazardous Waste" and include the full chemical name: "4-(3-
Methyl-4-nitrophenyl)morpholine".[10] Indicate the primary hazards and the accumulation

start date.[10]

2. Storage and Collection:

Store the sealed and labeled waste container in a designated and secure hazardous waste

storage area with secondary containment.[10]

Do not mix with other waste materials.[9]

3. Professional Disposal:

Arrange for disposal through a licensed and approved waste disposal company.[9]

Provide the disposal company with a complete and accurate description of the waste.[10]

Prohibited Disposal Methods: DO NOT dispose of this chemical down the drain or in the

regular trash.[10]
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Safe Handling Workflow for 4-(3-Methyl-4-nitrophenyl)morpholine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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